Cas no 368426-77-1 (tert-Butyl N-(3-Amino-1,2-benzoxazol-6-yl)methylcarbamate)

• Product Name: tert-Butyl N-(3-Amino-1,2-benzoxazol-6-yl)methylcarbamate
• CAS No: 368426-77-1
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• MDL: MFCD24468684
• CID: 1479581
• PubChem ID: 23551931
• Update Time: 2025-11-06

tert-Butyl N-(3-Amino-1,2-benzoxazol-6-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(3-amino-1,2-benzisoxazol-6-yl)methyl]-,1,1-dimethylethyl ester
• tert-Butyl ((3-aminobenzo[d]isoxazol-6-yl)methyl)carbamate
• tert-butyl N-[(3-amino-1,2-benzoxazol-6-yl)methyl]carbamate
• A913518
• (3-Amino-benzo[d]isoxazol-6-ylmethyl)-carbamic acid tert-butyl ester
• tert-Butyl N-(3-Amino-1,2-benzoxazol-6-yl)methylcarbamate

• MDL： MFCD24468684
• Inchi： 1S/C13H17N3O3/c1-13(2,3)18-12(17)15-7-8-4-5-9-10(6-8)19-16-11(9)14/h4-6H,7H2,1-3H3,(H2,14,16)(H,15,17)
• InChI Key： SFLDNIPLWFVHEB-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC2C(N)=NOC=2C=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 1.9
• Topological Polar Surface Area: 90.4

tert-Butyl N-(3-Amino-1,2-benzoxazol-6-yl)methylcarbamate Security Information

• Storage Condition：(BD587633)

Additional information on tert-Butyl N-(3-Amino-1,2-benzoxazol-6-yl)methylcarbamate

Comprehensive Overview of tert-Butyl N-(3-Amino-1,2-benzoxazol-6-yl)methylcarbamate (CAS No. 368426-77-1)

tert-Butyl N-(3-Amino-1,2-benzoxazol-6-yl)methylcarbamate (CAS No. 368426-77-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring a benzoxazole core and a tert-butyl carbamate group, makes it a valuable intermediate for developing bioactive molecules. Researchers often search for "tert-Butyl N-(3-Amino-1,2-benzoxazol-6-yl)methylcarbamate synthesis" or "CAS 368426-77-1 applications," reflecting its significance in drug discovery and material science.

The compound’s 3-amino-1,2-benzoxazole moiety is particularly noteworthy due to its role in modulating biological activity. Recent studies highlight its potential in targeting enzymes and receptors, aligning with trending topics like "small molecule drug development" and "precision medicine." Its carbamate group further enhances stability, a critical factor for "prodrug design"—a hot topic in pharmaceutical forums. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, addressing frequent queries like "how to characterize CAS 368426-77-1."

In the context of green chemistry, tert-Butyl N-(3-Amino-1,2-benzoxazol-6-yl)methylcarbamate has garnered attention for its compatibility with sustainable synthesis methods. Searches for "eco-friendly heterocyclic compounds" or "green synthesis of benzoxazole derivatives" often lead to discussions about this compound. Its low toxicity profile, as indicated by preliminary assays, supports its adoption in "safer chemical alternatives," a priority for regulatory-compliant industries.

From a commercial perspective, the demand for high-purity CAS 368426-77-1 is rising, driven by its utility in "high-throughput screening" and "combinatorial chemistry." Suppliers frequently list it under keywords like "research-grade benzoxazole intermediates," catering to academic and industrial labs. Storage recommendations typically emphasize protection from moisture, reflecting user concerns about "compound stability under ambient conditions."

Innovative applications of this compound extend to agrochemicals and materials science. For instance, its benzoxazole scaffold is explored for "fluorescent probes" and "organic electronics," topics trending in interdisciplinary research. Patent analyses reveal its inclusion in formulations for "light-emitting diodes (LEDs)," answering queries like "CAS 368426-77-1 in optoelectronics."

In summary, tert-Butyl N-(3-Amino-1,2-benzoxazol-6-yl)methylcarbamate (CAS No. 368426-77-1) bridges multiple scientific domains, from life sciences to advanced materials. Its versatility and relevance to contemporary research themes ensure sustained interest, as evidenced by search trends and peer-reviewed publications.